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Compound of Interest

Compound Name: Anhydromethylenecitric acid

CAS No.: 144-16-1

Cat. No.: B047813

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylcitric acid, a tricarboxylic acid structurally related to citric acid, has garnered significant

attention in the scientific community, primarily for its role as a key biomarker in the diagnosis

and monitoring of certain inherited metabolic disorders.[1] This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, synthesis, and

biological significance of 2-methylcitric acid, offering valuable insights for researchers and

professionals in drug development and metabolic studies.

While the user initially inquired about "methylenecitric acid," extensive database searches

indicate that 2-methylcitric acid is the scientifically recognized and relevant compound in this

context. It is often referred to by the synonym "methylcitric acid."

Chemical Structure and Nomenclature
The fundamental framework of 2-methylcitric acid comprises a butane backbone substituted

with three carboxyl groups and a hydroxyl group. The presence of a methyl group at the
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second carbon atom distinguishes it from citric acid.

IUPAC Name: 2-hydroxybutane-1,2,3-tricarboxylic acid

CAS Number: 6061-96-7

Molecular Formula: C₇H₁₀O₇

Molecular Weight: 206.15 g/mol

The structure of 2-methylcitric acid is depicted in the following diagram:

Caption: Chemical structure of 2-methylcitric acid.

Physicochemical Properties
Understanding the physicochemical properties of 2-methylcitric acid is crucial for its handling,

formulation, and analysis.

Property Value Source

Physical State Crystalline solid

Solubility Water: Soluble

DMSO: ~30 mg/mL

Ethanol: ~10 mg/mL

PBS (pH 7.2): ~10 mg/mL

pKa (Predicted) Not available

Melting Point Not available

Boiling Point Not available

Synthesis of 2-Methylcitric Acid
The synthesis of 2-methylcitric acid can be achieved through various organic reactions. The

Reformatsky reaction is a notable method for its preparation. This reaction involves the
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condensation of an α-halo ester with a ketone or aldehyde in the presence of zinc metal to form

a β-hydroxy ester.

Experimental Protocol: Synthesis via Reformatsky
Reaction
This protocol outlines the synthesis of 2-methylcitric acid from pyruvic acid and ethyl 2-

bromopropionate.

Materials:

Pyruvic acid

Ethyl 2-bromopropionate

Zinc dust, activated

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dry benzene

Dilute sulfuric acid

Sodium bicarbonate solution

Anhydrous sodium sulfate

Standard laboratory glassware

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:
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Activation of Zinc: In a flame-dried, three-necked flask equipped with a reflux condenser and

a dropping funnel, add activated zinc dust.

Reaction Setup: Add a solution of pyruvic acid and ethyl 2-bromopropionate in a mixture of

anhydrous diethyl ether and dry benzene to the dropping funnel.

Initiation: Add a small portion of the reactant solution to the zinc dust. The reaction is typically

initiated by gentle warming. An exothermic reaction should commence.

Reaction Progression: Add the remainder of the reactant solution dropwise at a rate that

maintains a gentle reflux. After the addition is complete, continue to reflux the mixture for an

additional 2-3 hours to ensure the reaction goes to completion.

Hydrolysis: Cool the reaction mixture to room temperature and then in an ice bath. Slowly

add dilute sulfuric acid to hydrolyze the organozinc complex and dissolve any unreacted

zinc.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with water, sodium bicarbonate solution (to remove any unreacted

acid), and finally with water.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate. Filter to

remove the drying agent and evaporate the solvent using a rotary evaporator to obtain the

crude ester product.

Saponification: Hydrolyze the resulting ester by refluxing with an excess of aqueous sodium

hydroxide solution.

Isolation of 2-Methylcitric Acid: After saponification, cool the solution and acidify with dilute

sulfuric acid. The 2-methylcitric acid will precipitate out of the solution. Collect the solid by

filtration, wash with cold water, and dry under vacuum.

Purification: Recrystallize the crude product from a suitable solvent, such as water or an

ethanol/water mixture, to obtain pure 2-methylcitric acid.
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Caption: Experimental workflow for the synthesis of 2-methylcitric acid.

Spectroscopic Characterization
The structure of synthesized 2-methylcitric acid can be confirmed using various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectroscopy are powerful tools for elucidating the carbon-

hydrogen framework of the molecule. A study by Krawczyk and Martyniuk provides a

detailed interpretation of the ¹H and ¹³C NMR spectra of the diastereoisomers of

methylcitric acid.[2]

Infrared (IR) Spectroscopy:

The IR spectrum will show characteristic absorption bands for the functional groups

present: a broad O-H stretch from the hydroxyl and carboxylic acid groups, and a strong

C=O stretch from the carboxylic acid groups.

Mass Spectrometry (MS):

Mass spectrometry can be used to determine the molecular weight of the compound and

to study its fragmentation pattern, further confirming its structure.

Biological Significance and Applications
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2-Methylcitric acid is an endogenous metabolite that plays a crucial role in the methylcitrate

cycle. This cycle is involved in the metabolism of propionyl-CoA, which is generated from the

breakdown of odd-chain fatty acids and certain amino acids.[3]

Biomarker for Metabolic Disorders
The most significant clinical application of 2-methylcitric acid is its use as a biomarker for inborn

errors of metabolism. Elevated levels of 2-methylcitric acid in blood and urine are indicative of:

Propionic Acidemia: A rare genetic disorder characterized by a deficiency of the enzyme

propionyl-CoA carboxylase.

Methylmalonic Acidemia: A group of disorders affecting the metabolism of methylmalonyl-

CoA.[1]

The accumulation of propionyl-CoA in these conditions leads to its alternative metabolism via

the methylcitrate cycle, resulting in the overproduction of 2-methylcitric acid.[1]

Mechanism of Pathophysiology
Research suggests that the accumulation of 2-methylcitric acid may contribute to the

pathophysiology of these metabolic disorders. It has been shown to:

Inhibit key enzymes of the citric acid cycle.

Impair mitochondrial function and energy metabolism.

These effects can lead to the neurological and metabolic crises often observed in patients with

propionic and methylmalonic acidemia.

Conclusion
2-Methylcitric acid is a molecule of significant interest due to its fundamental role in metabolism

and its clinical relevance as a biomarker. A thorough understanding of its chemical properties,

synthesis, and biological functions is essential for the development of diagnostic tools and

therapeutic strategies for related metabolic disorders. This guide provides a foundational

resource for scientists and researchers dedicated to advancing knowledge in this critical area

of human health.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://en.wikipedia.org/wiki/Methylcitrate_cycle
https://www.hmdb.ca/metabolites/HMDB0000379
https://www.hmdb.ca/metabolites/HMDB0000379
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
2-Methylcitric Acid, Serum - Vitamins & Minerals. Healthmatters.io. Available at: [Link]

Methylcitrate cycle. Wikipedia. Available at: [Link]

2-Methylcitric acid (HMDB0000379). Human Metabolome Database. Available at: [Link]

Krawczyk, H., & Martyniuk, T. (2007). Characterisation of the 1H and 13C NMR spectra of

methylcitric acid. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy,

67(2), 298–305. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://healthmatters.io/lab-results/vitamins-minerals/2-methylcitric-acid-serum
https://en.wikipedia.org/wiki/Methylcitrate_cycle
https://hmdb.ca/metabolites/HMDB0000379
https://pubmed.ncbi.nlm.nih.gov/16997619/
https://www.benchchem.com/product/b047813?utm_src=pdf-custom-synthesis#bc-rfq
https://www.hmdb.ca/metabolites/HMDB0000379
https://www.hmdb.ca/metabolites/HMDB0000379
https://pubmed.ncbi.nlm.nih.gov/16997619/
https://pubmed.ncbi.nlm.nih.gov/16997619/
https://en.wikipedia.org/wiki/Methylcitrate_cycle
https://www.benchchem.com/product/b047813/docs#an-in-depth-technical-guide-to-2-methylcitric-acid-structure-properties-and-synthesis
https://www.benchchem.com/product/b047813/docs#an-in-depth-technical-guide-to-2-methylcitric-acid-structure-properties-and-synthesis
https://www.benchchem.com/product/b047813/docs#an-in-depth-technical-guide-to-2-methylcitric-acid-structure-properties-and-synthesis
https://www.benchchem.com/product/b047813/docs#an-in-depth-technical-guide-to-2-methylcitric-acid-structure-properties-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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